Cas no 17184-21-3 (Cauloside A)

Cauloside A Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-(a-L-arabinopyranosyloxy)-23-hydroxy-,(3b,4a)-
• Cauloside A
• hederagenin 3-O-arabinoside
• (3beta)-3-(alpha-L-arabinopyranosyloxy)-23-hydroxyolean-12-en-28-oic acid
• (3beta,5xi,18alpha)-3-(alpha-L-arabinopyranosyloxy)-23-hydroxyolean-12-en-28-oic acid
• 3-(alpha-L-Arabinopyransoyloxy)-23-hydroxy-olean-12-en-28-oic acid
• 3-O-(alpha-L-Arabinopyranosyl)hederagenin
• 3-O-Arabinopyranosylhederagenin
• FJ-2 Acid
• Leontoside A
• Olean-12-en-28-oic acid, 3-(alpha-L-arabinopyranosyloxy)-23-hydroxy-, (3beta,4alpha)-
• Scabioside A
• Scabioside A (Patrinia)
• Tauroside B
• beta2-Fatsin
• delta-Hederin
• Prosapogenin CP1
• Hederagenin 3-O-α-L-arabinoside
• 3beta-O-alpha-L-arabinopyranosyl hederagenin
• C08953
• Q27106835
• 17184-21-3
• 3.BETA.-(.ALPHA.-L-ARABINOPYRANOSYLOXY)-23-HYDROXYOLEAN-12-EN-28-OIC ACID
• FATSIASIDE B1
• (4AS,6AR,6AS,6BR,8AR,9R,10S,12AR,14BS)-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-10-((2S,3R,4S,5S)-3,4,5-TRIHYDROXYOXAN-2-YL)OXY-1,3,4,5,6,6A,7,8,8A,10,11,12,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID
• E88796
• NEPALIN 1
• 3beta-(alpha-L-arabinopyranosyloxy)-23-hydroxyolean-12-en-28-oic acid
• KIZUTA SAPONIN K3
• CHEBI:5634
• DTXSID80938054
• AKEBIA SAPONIN PA
• CS-0023837
• HEDERAGENIN 3-O-.ALPHA.-L-ARABINOPYRANOSIDE
• QW2X5B5L5W
• HY-N3557
• 23-Hydroxy-3-(pentopyranosyloxy)olean-12-en-28-oic acid
• HEDEROSIDE A3
• .delta.-Hederin
• AKEBOSIDE STB
• MS-30661
• .BETA.2-FATSIN
• (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• AKOS032949072
• SAPONIN K3
• GLYCOSIDE L-B2
• CHEMBL452911
• OLEAN-12-EN-28-OIC ACID, 3-(ALPHA-L-ARABINOPYRANOSYLOXY)-23-HYDROXY-, (3.BETA.,4.ALPHA.)-
• (+)-Cauloside A
• Colchiside A
• (+)-Colchiside A
• Hederagenin 3-O-alpha-L-arabinopyranoside
• beta2-FATSIN
• TAUROSIDE B
• DA-71963
• PROSAPOGENIN CP1
• Delta-Hederin
• Hederagenin 3-O-arabinoside
• cauloside A
• +Expand

• InChIKey： QUBNLZCADIYAFW-RITZIESXSA-N
• Inchi： 1S/C35H56O8/c1-30(2)13-15-35(29(40)41)16-14-33(5)20(21(35)17-30)7-8-24-31(3)11-10-25(43-28-27(39)26(38)22(37)18-42-28)32(4,19-36)23(31)9-12-34(24,33)6/h7,21-28,36-39H,8-19H2,1-6H3,(H,40,41)/t21-,22-,23+,24+,25-,26-,27+,28-,31-,32-,33+,34+,35-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]5(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]5([H])C4=C([H])C([H])([H])[C@@]32[H])[C@]1(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 604.39751874 g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 604.39751874 g/mol
• Heavy Atom Count: 43
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 137
• Molecular Weight: 604.8

Experimental Properties

• Boiling Point: 719.3±60.0 °C at 760 mmHg
• Melting Point: 276-278 ºC
• Vapor Pressure: 0.0±5.3 mmHg at 25°C
• Flash Point: 219.7±26.4 °C
• Solubility: Insuluble (7.9E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),